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Compound of Interest

Compound Name: N-(2-Aminoethyl)piperidine

Cat. No.: B1265931

An In-depth Technical Guide to the Safety of N-(2-Aminoethyl)piperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for N-(2-
Aminoethyl)piperidine (CAS No. 27578-60-5). The information is compiled from various
safety data sheets and scientific resources to ensure a thorough understanding of the hazards,
handling, and emergency procedures associated with this compound.

Chemical and Physical Properties

N-(2-Aminoethyl)piperidine is a clear, colorless to yellow liquid.[1] It is partly miscible in water.
[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of N-(2-Aminoethyl)piperidine
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Property Value Source
Molecular Formula C7H1sN2 [1112113114]
Molecular Weight 128.22 g/mol [11[2][3]
Boiling Point 186 °C (lit.) [11[3]
Density 0.899 g/mL at 25 °C (lit.) [11[3]
Refractive Index n20/D 1.473 (lit.) [1][3]
Flash Point 136 °F (58 °C) - closed cup [11[3]

pKa pK1: 6.38; pK2: 9.89 (30°C) [1]
Appearance Clear colorless to yellow liquid [1]

Water Solubility Partly miscible [1]

Hazard Identification and Classification

N-(2-Aminoethyl)piperidine is classified as a hazardous substance. It is harmful if swallowed,
toxic in contact with skin, and causes severe skin burns and eye damage.[5] It may also cause
an allergic skin reaction and is harmful to aquatic life with long-lasting effects.[5]

Table 2: GHS Hazard Classification for N-(2-Aminoethyl)piperidine
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Hazard Class Hazard Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapor
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
. H311: Toxic in contact with
Acute toxicity, Dermal Category 3 ]
skin
) L H314: Causes severe skin
Skin corrosion/irritation Sub-category 1B
burns and eye damage
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage
) o H317: May cause an allergic
Skin sensitization Category 1 ) )
skin reaction
) ) o H412: Harmful to aquatic life
Chronic aquatic toxicity Category 3

with long lasting effects

Source:[2][5]

Toxicological Data

The acute toxicity of N-(2-Aminoethyl)piperidine has been evaluated through oral and dermal
exposure routes. The available quantitative data is summarized in Table 3.

Table 3: Acute Toxicity of N-(2-Aminoethyl)piperidine

Exposure Route Species Value

Oral Rat LD50: 2118.6 mg/kg

Dermal Rabbit LD50: 871.2 mg/kg
Source:[5]
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Exposure to piperidines may lead to increased blood pressure and heart rate, nausea,
vomiting, salivation, labored breathing, muscular weakness, paralysis, and convulsions.[6]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical property testing of N-(2-
Aminoethyl)piperidine are not available in the public domain. However, standardized test
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD), are typically followed. The general methodologies for key experiments are outlined
below.

Acute Oral Toxicity (LD50)

The acute oral toxicity is likely determined using a method similar to the OECD Test Guideline
420 (Acute Oral Toxicity - Fixed Dose Procedure) or OECD 423 (Acute Oral Toxicity - Acute
Toxic Class Method). The general procedure involves:

¢ Animal Selection: Healthy, young adult rats of a single sex (typically females as they are
often more sensitive) are used.

e Fasting: Animals are fasted overnight prior to dosing.
o Dose Administration: The test substance is administered in a single dose by gavage.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Necropsy: A gross necropsy of all animals is performed at the end of the observation period.

Skin Corrosion/lrritation

The potential for skin corrosion and irritation is typically assessed according to OECD Test
Guideline 404 (Acute Dermal Irritation/Corrosion). The procedure involves:

e Animal Selection: Healthy, young adult albino rabbits are used.

e Test Substance Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test
substance is applied to a small area of clipped skin.
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Exposure: The application site is covered with a gauze patch and an occlusive dressing for a
4-hour exposure period.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Eye Irritation/Corrosion

The potential for eye irritation and corrosion is assessed following a protocol similar to OECD

Test Guideline 405 (Acute Eye Irritation/Corrosion). The general steps are:

Animal Selection: Healthy, young adult albino rabbits are used.

Test Substance Instillation: A single dose of the test substance is applied into the conjunctival
sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The observation period may be extended to 21 days to
assess the reversibility of effects.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure to N-(2-

Aminoethyl)piperidine.

Handling

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
protective clothing, and eye/face protection.[5][7]

Use only in a well-ventilated area, preferably under a chemical fume hood.[8]

Avoid breathing mist, vapors, or spray.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Use non-sparking tools and take precautionary measures against static discharge.[8]

Wash hands thoroughly after handling.[5]
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Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]
e Store in a corrosives area.[8]
o Keep away from heat, sparks, and flame.[8]

e Store under an inert gas (nitrogen or argon) at 2—8 °C.[1]

Emergency Procedures

In the event of an emergency, follow the procedures outlined below.

First-Aid Measures

Click to download full resolution via product page

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides and carbon oxides.[7][8]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[7]

Accidental Release Measures

Click to download full resolution via product page

Disposal Considerations

Dispose of this material and its container as hazardous waste.[9] Disposal should be in
accordance with local, state, and federal regulations.
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Conclusion

N-(2-Aminoethyl)piperidine is a hazardous chemical that requires careful handling and
adherence to strict safety protocols. This guide provides essential information for researchers,
scientists, and drug development professionals to work safely with this compound. Always refer
to the most current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1265931?utm_src=pdf-body
https://www.benchchem.com/product/b1265931?utm_src=pdf-custom-synthesis
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://pubs.acs.org/doi/10.1021/ie051277g
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.benchchem.com/product/b1265931#n-2-aminoethyl-piperidine-safety-data-sheet
https://www.benchchem.com/product/b1265931#n-2-aminoethyl-piperidine-safety-data-sheet
https://www.benchchem.com/product/b1265931#n-2-aminoethyl-piperidine-safety-data-sheet
https://www.benchchem.com/product/b1265931#n-2-aminoethyl-piperidine-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265931?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

